3-piperidin-3-yl-N-[2-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)ethyl]benzamide

• IUPAC Name: 3-piperidin-3-yl-N-[2-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)ethyl]benzamide
• InChI: InChI=1S/C21H23N5O2/c27-21(16-5-1-4-15(12-16)17-6-2-9-22-13-17)24-11-8-19-25-20(26-28-19)18-7-3-10-23-14-18/h1,3-5,7,10,12,14,17,22H,2,6,8-9,11,13H2,(H,24,27)
• InChI Key: WEPZSQPHRZSLDF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)C2=CC(=CC=C2)C(=O)NCCC3=NC(=NO3)C4=CN=CC=C4
• Molecular Formula: C21H23N5O2
• Molecular Weight: 377.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves intricate processes, including microwave-assisted synthesis, to afford target molecules like bis(pyrimidines) and bis(pyrazolopyridine) derivatives. For example, microwave irradiation at specific temperatures and conditions is used to react bis(enaminone) with amino-pyrazolopyridines, leading to the formation of bis(pyrimidines) with confirmed structures through spectral data (Mekky et al., 2021).

Molecular Structure Analysis

The molecular structure of compounds similar to "3-piperidin-3-yl-N-[2-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)ethyl]benzamide" has been elucidated using various spectroscopic methods, including IR, NMR, and mass spectrometry. These analyses provide insight into the arrangement of atoms and the electronic environment within the molecule, crucial for understanding its reactivity and interaction with biological targets (Shim et al., 2002).

Chemical Reactions and Properties

Chemical reactions involving "3-piperidin-3-yl-N-[2-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)ethyl]benzamide" and its derivatives often include condensation, nucleophilic addition, and cyclization steps. These reactions are essential for creating a variety of structures with potential biological activity, as well as modifying the compound to enhance its properties (Khalid et al., 2016).

Physical Properties Analysis

The physical properties of such compounds, including solubility, melting point, and stability, are critical for their application in drug design and other fields. These properties are influenced by the molecular structure and can be tailored through chemical modification to meet specific requirements (Şahin et al., 2012).

Chemical Properties Analysis

The chemical properties, such as reactivity with different reagents, ability to undergo various types of chemical reactions, and the stability of the compound under different conditions, are crucial for understanding its potential applications. These properties are determined by the functional groups present in the molecule and their interaction with the surrounding environment (Krolenko et al., 2016).